Cas no 1025509-81-2 (2-Fluoro-4-methylthio-1-nitrobenzene)

• Product Name: 2-Fluoro-4-methylthio-1-nitrobenzene
• CAS No: 1025509-81-2
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• MDL: MFCD18070982
• CID: 1056365
• PubChem ID: 59177191
• Update Time: 2025-10-22

2-Fluoro-4-methylthio-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methylthio-1-nitrobenzene
• 2-Fluoro-4-(methylsulfanyl)-1-nitrobenzene
• 5553AJ
• TRA0099719
• FCH1176799
• (3-Fluoro-4-nitrophenyl)(methyl)sulfane
• AK187205
• SY010986
• 2-fluoro-4-methylsulfanyl-1-nitrobenzene
• Benzene, 2-fluoro-4-(methylthio)-1-nitro-
• 2-Fluoro-4-(methylthio)-1-nitrobenzene
• AS-32107
• CS-0440162
• AKOS024257796
• DTXSID201282562
• DB-058826
• A896776
• 1025509-81-2
• MFCD18070982
• SCHEMBL13497808

• MDL： MFCD18070982
• Inchi： 1S/C7H6FNO2S/c1-12-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
• InChI Key： PXQUZZSEHGFNQU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.01000
• Monoisotopic Mass: 187.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.1

Experimental Properties

• Boiling Point: 292.7±30.0℃ at 760 mmHg
• PSA: 71.12000
• LogP: 2.97900

Additional information on 2-Fluoro-4-methylthio-1-nitrobenzene

Introduction to 2-Fluoro-4-methylthio-1-nitrobenzene (CAS No. 1025509-81-2)

2-Fluoro-4-methylthio-1-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1025509-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse chemical properties and potential applications. The presence of both fluoro and methylthio substituents in its molecular structure imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Fluoro-4-methylthio-1-nitrobenzene consists of a benzene ring substituted with a nitro group at the 1-position, a fluoro atom at the 2-position, and a methylthio group at the 4-position. This arrangement contributes to its distinct electronic properties, which are influenced by the electron-withdrawing nature of the nitro group and the electron-donating effects of both the fluoro and methylthio groups. Such structural features make it an interesting candidate for further functionalization and derivatization in drug discovery and material science.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of various bioactive molecules. The nitro group, in particular, can be readily reduced to an amine, which is a common pharmacophore in many therapeutic agents. Additionally, the fluoro substituent is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The combination of these features in 2-Fluoro-4-methylthio-1-nitrobenzene makes it a promising building block for developing new pharmaceuticals.

One of the most compelling aspects of 2-Fluoro-4-methylthio-1-nitrobenzene is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of both electron-deficient (nitro) and electron-rich (fluoro and methylthio) sites on the benzene ring allows for versatile transformations such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions enable the introduction of additional functional groups at various positions on the aromatic core, expanding the scope of possible derivatives. Such flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Fluoro-4-methylthio-1-nitrobenzene as a synthetic intermediate. For instance, transition-metal-catalyzed reactions have been increasingly employed to achieve selective modifications of this compound. These techniques have enabled chemists to construct complex molecular architectures with high efficiency and precision. Moreover, computational studies have played a crucial role in understanding the reactivity patterns of this compound, providing insights that guide experimental design.

The agrochemical industry has also recognized the potential of 2-Fluoro-4-methylthio-1-nitrobenzene due to its structural similarities to known herbicides and pesticides. Researchers have explored its derivatives as candidates for next-generation crop protection agents. The fluoro and methylthio groups are particularly relevant in this context, as they are often found in bioactive molecules that exhibit potent biological activity at low concentrations. By leveraging the inherent reactivity of this compound, scientists aim to develop more effective and environmentally friendly agrochemicals.

In conclusion, 2-Fluoro-4-methylthio-1-nitrobenzene (CAS No. 1025509-81-2) represents a significant asset in synthetic chemistry, with applications spanning pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further exploration through various chemical transformations. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of organic synthesis and drug discovery.